Cas no 1956385-43-5 (2-(4-Chlorophenyl)-6,8-dimethoxyisoquinolin-1(2H)-one)

2-(4-Chlorophenyl)-6,8-dimethoxyisoquinolin-1(2H)-one is a synthetic isoquinoline derivative with potential applications in pharmaceutical and chemical research. Its structure features a chlorophenyl substituent and dimethoxy groups, contributing to its unique reactivity and binding properties. This compound is of interest due to its potential as a building block for bioactive molecules, particularly in medicinal chemistry for targeting specific biological pathways. The presence of electron-donating methoxy groups and an electron-withdrawing chlorophenyl moiety enhances its versatility in synthetic modifications. It is typically used in controlled laboratory settings for the development of novel therapeutic agents or as a reference standard in analytical studies. Proper handling and storage are recommended to ensure stability.
2-(4-Chlorophenyl)-6,8-dimethoxyisoquinolin-1(2H)-one structure
1956385-43-5 structure
Product Name:2-(4-Chlorophenyl)-6,8-dimethoxyisoquinolin-1(2H)-one
CAS No:1956385-43-5
MF:C17H14ClNO3
MW:315.750963687897
CID:5694055
PubChem ID:72699086
Update Time:2025-05-21

2-(4-Chlorophenyl)-6,8-dimethoxyisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-(4-CHLOROPHENYL)-6,8-DIMETHOXYISOQUINOLIN-1(2H)-ONE
    • 1956385-43-5
    • 1(2H)-Isoquinolinone, 2-(4-chlorophenyl)-6,8-dimethoxy-
    • 2-(4-Chlorophenyl)-6,8-dimethoxyisoquinolin-1(2H)-one
    • Inchi: 1S/C17H14ClNO3/c1-21-14-9-11-7-8-19(13-5-3-12(18)4-6-13)17(20)16(11)15(10-14)22-2/h3-10H,1-2H3
    • InChI Key: ZGWXHBYLINXUOU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C=CC2C=C(C=C(C=2C1=O)OC)OC

Computed Properties

  • Exact Mass: 315.0662210g/mol
  • Monoisotopic Mass: 315.0662210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Density: 1.308±0.06 g/cm3(Predicted)
  • Boiling Point: 506.5±50.0 °C(Predicted)
  • pka: -2.04±0.70(Predicted)

2-(4-Chlorophenyl)-6,8-dimethoxyisoquinolin-1(2H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM229112-1g
2-(4-Chlorophenyl)-6,8-dimethoxyisoquinolin-1(2H)-one
1956385-43-5 97%
1g
$790 2021-08-04
Chemenu
CM229112-1g
2-(4-Chlorophenyl)-6,8-dimethoxyisoquinolin-1(2H)-one
1956385-43-5 97%
1g
$*** 2023-03-30

Additional information on 2-(4-Chlorophenyl)-6,8-dimethoxyisoquinolin-1(2H)-one

2-(4-Chlorophenyl)-6,8-dimethoxyisoquinolin-1(2H)-one: A Comprehensive Overview

The compound with CAS No. 1956385-43-5, commonly referred to as 2-(4-Chlorophenyl)-6,8-dimethoxyisoquinolin-1(2H)-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This isoquinoline derivative exhibits a unique combination of structural features that make it a promising candidate for various applications, particularly in drug discovery and development.

Isoquinoline derivatives have long been recognized for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The 2-(4-Chlorophenyl) substituent in this compound introduces additional electronic and steric effects, enhancing its potential for interaction with biological targets. Recent studies have highlighted the importance of such structural modifications in optimizing pharmacokinetic profiles and bioavailability.

The 6,8-dimethoxy groups attached to the isoquinoline ring play a crucial role in stabilizing the molecule's conformation and improving its solubility. This is particularly beneficial in drug delivery systems where solubility is a critical factor. Moreover, the presence of these methoxy groups has been shown to modulate the compound's ability to inhibit specific enzymes, making it a valuable tool in enzyme-targeted therapies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 2-(4-Chlorophenyl)-6,8-dimethoxyisoquinolin-1(2H)-one, providing insights into its binding affinities with various protein targets. These studies have revealed potential applications in the treatment of neurodegenerative diseases, where modulation of specific neuronal pathways is essential.

In addition to its pharmacological applications, this compound has also been explored for its potential in material science. The isoquinoline framework has shown promise as a building block for advanced materials with tailored electronic properties. Researchers are currently investigating its use in the development of organic semiconductors and light-emitting diodes (LEDs), where its unique electronic configuration could offer significant advantages.

The synthesis of 2-(4-Chlorophenyl)-6,8-dimethoxyisoquinolin-1(2H)-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent breakthroughs in catalytic asymmetric synthesis have made it possible to produce this compound with high enantiomeric excess, which is crucial for its application in chiral environments such as pharmaceutical formulations.

From an environmental perspective, the compound's toxicological profile has been extensively studied to ensure its safe handling and use. Regulatory agencies have established strict guidelines for its production and application, ensuring minimal environmental impact while maximizing its benefits across various industries.

In conclusion, 2-(4-Chlorophenyl)-6,8-dimethoxyisoquinolin-1(2H)-one represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structural features, combined with recent advancements in research methodologies, position it as a key player in future scientific innovations.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.